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Cat. No.: B15721018

Get Quote

An In-depth Technical Guide on the Core Properties of (-)-Bromochlorofluoromethane

Introduction
Bromochlorofluoromethane (CHBrClF) is a trihalomethane notable for being one of the simplest

stable chiral molecules.[1][2][3] Its structure, consisting of a central carbon atom bonded to four

different substituents (hydrogen, bromine, chlorine, and fluorine), creates a stereogenic center,

leading to the existence of two non-superimposable mirror images, or enantiomers.[3] This

seemingly simple compound has been a subject of significant interest in the field of

stereochemistry and fundamental physics. For nearly a century after its initial synthesis, the

separation of its enantiomers posed a considerable challenge due to its hydrolytic instability

and the absence of suitable functional groups for classical resolution techniques.[1][2][4] The

successful resolution, finally achieved in 2005, opened avenues for its use in advanced

research, particularly in the experimental investigation of molecular parity violation, a subtle

effect predicted by quantum physics.[1] This guide provides a comprehensive overview of the

core physicochemical properties, synthesis, experimental protocols, and safety considerations

for (-)-bromochlorofluoromethane, tailored for researchers and professionals in the chemical

and pharmaceutical sciences.
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Physicochemical Properties
(-)-Bromochlorofluoromethane is a colorless liquid at room temperature with a characteristic

ethereal odor.[5] It is a dense liquid with a boiling point just above standard room temperature.

The fundamental physicochemical properties are summarized in the table below.

Property Value Source(s)

Molecular Formula CHBrClF [1][6]

Molecular Weight 147.37 g/mol [1][6][7]

Appearance Colorless liquid [5]

Melting Point -115 °C (158 K) [1][5][7]

Boiling Point 36 °C (309 K) [1][5]

Density 1.953 g/cm³ (at 293 K) [1][5]

Refractive Index 1.445 (at 589 nm and 293 K) [5]

Heat of Vaporization 29.8 kJ/mol [5]

Chirality and Stereochemistry
The tetrahedral arrangement of four different substituents (H, F, Cl, Br) around the central

carbon atom makes bromochlorofluoromethane a classic example of a chiral molecule. The two

enantiomers are designated as (R)-bromochlorofluoromethane and (S)-

bromochlorofluoromethane. The levorotatory isomer, (-)-bromochlorofluoromethane, has been

determined to have the (R) absolute configuration.[8] Conversely, the dextrorotatory isomer,

(+)-bromochlorofluoromethane, corresponds to the (S) configuration.[9]

Figure 1: Enantiomers of Bromochlorofluoromethane

Spectroscopic Properties
Spectroscopic analysis is critical for the identification and characterization of

bromochlorofluoromethane.
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Vibrational Spectroscopy (IR/Raman): Detailed vibrational assignments for

bromochlorofluoromethane and its isotopologues (HCBr³⁵ClF, HCBr³⁷ClF, DCBr³⁵ClF, and

DCBr³⁷ClF) have been determined using gas-phase infrared spectra and Raman spectra of

the gaseous, liquid, and solid phases.[10] The complexity of the spectra is increased by

Fermi resonance, which enhances several overtone and combination modes.[10]

Mass Spectrometry (MS): GC-MS is a key technique for identifying

bromochlorofluoromethane. The electron ionization mass spectrum is available in public

databases such as the NIST WebBook.

A summary of key spectroscopic data is presented below. Due to the specialized nature of this

molecule, detailed NMR chemical shift data is not readily available in general databases.

Spectroscopy Data/Observations Source(s)

Infrared (IR)

Gas-phase spectra (200–4000

cm⁻¹) have been recorded and

analyzed.

[10]

Raman

Spectra (50–4000 cm⁻¹) of

gas, liquid, and solid phases

have been observed.

[10]

Mass Spec (EI)

Characteristic fragmentation

pattern available in NIST

database.

[6][11]

Synthesis and Resolution
The synthesis and enantiomeric resolution of bromochlorofluoromethane are non-trivial

processes that have been the focus of considerable research.

Synthesis: A common laboratory synthesis involves the free-radical bromination of

chlorofluoromethane.

Wohl-Ziegler Reaction: This method uses N-Bromosuccinimide (NBS) as the bromine source

to react with chlorofluoromethane, yielding the racemic product.[2]
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Enantiomeric Resolution: Due to the lack of functional groups, classical resolution methods are

ineffective. Advanced techniques are required:

Enantioselective Inclusion: Chiral host molecules, specifically cryptophanes, have been

successfully used to resolve the enantiomers.[3][12] A chiral cryptophane can preferentially

encapsulate one enantiomer over the other, allowing for the separation of the diastereomeric

host-guest complexes.[3]

Chiral Gas Chromatography: Separation can also be achieved by using a gas

chromatograph equipped with a chiral stationary phase.

The general workflow for obtaining an enantiomerically pure sample is outlined below.
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Figure 2: General workflow for synthesis and resolution.
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Figure 2: General workflow for synthesis and resolution.

Experimental Protocols
Protocol 1: Synthesis via Bromochlorofluoroacetic Acid
(Illustrative)
This method, while complex, was instrumental in the historical efforts to obtain optically active

samples.[9]
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Preparation of Bromochlorofluoroacetic Acid: Synthesize racemic bromochlorofluoroacetic

acid (FClBrCCO₂H) through an appropriate halogenation sequence.

Diastereomeric Salt Formation: Resolve the racemic acid by forming diastereomeric salts

with a chiral amine, such as strychnine.

Fractional Crystallization: Separate the diastereomeric salts by fractional crystallization. The

differing solubilities of the salts allow for the isolation of one diastereomer.

Acid Regeneration: Liberate the enantiomerically enriched bromochlorofluoroacetic acid from

the purified salt by treatment with a strong acid.

Decarboxylation: Perform a decarboxylation reaction on the resolved acid to yield the

corresponding enantiomer of bromochlorofluoromethane. This step has been shown to

proceed with retention of configuration.[9]

Purification: Purify the resulting (-)-bromochlorofluoromethane by distillation or preparative

gas chromatography.

Protocol 2: Enantiomeric Resolution via Cryptophane
Inclusion
This protocol describes the analytical or preparative separation of enantiomers using a chiral

host molecule.[3][12]

Host-Guest Complexation: Dissolve the chiral cryptophane host (e.g., (-)-cryptophane-C) in a

suitable solvent such as chloroform.

Introduction of Racemate: Introduce the racemic bromochlorofluoromethane to the

cryptophane solution. The host will preferentially form an inclusion complex with one

enantiomer. For (-)-cryptophane-C, the (-)-enantiomer of CHBrClF is more strongly bound.

[12]

Equilibration: Allow the solution to equilibrate, establishing a dynamic equilibrium between

the free guest molecules and the host-guest complexes.

Separation/Analysis:
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Analytical: The diastereomeric complexes can be distinguished and quantified using ¹H

NMR spectroscopy, as the encapsulated guest molecule will have a different chemical shift

from the free guest.

Preparative: Isolate the host-guest complex from the solution. This can be achieved

through techniques like chromatography or crystallization.

Guest Release: Release the enantiomerically enriched guest from the host's cavity. This is

typically accomplished through gentle heating or by introducing a more competitive guest

molecule to displace the bromochlorofluoromethane.

Safety and Handling
Proper safety precautions are essential when working with halogenated methanes.

General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13]

Avoid contact with skin and eyes, and prevent the formation of aerosols or vapors.[13]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[14]

Skin Protection: Use impervious gloves and protective clothing. Inspect gloves prior to

use.[13]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

full-face respirator.[14]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[13] Keep away

from heat and incompatible materials such as strong oxidizing agents.[15]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[13]

Skin Contact: Wash off with soap and plenty of water.[13]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]
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Ingestion: Rinse mouth with water. Do not induce vomiting.[13] In all cases of exposure,

consult a physician.[13]

Applications in Research
The primary utility of (-)-bromochlorofluoromethane is in fundamental research rather than as a

synthetic building block.

Stereochemistry: As one of the simplest chiral molecules, it serves as a model system for

developing and testing theories of chirality and optical activity.[1]

Parity Violation Measurement: Its most cutting-edge application is in the search for molecular

parity violation.[1][3] The weak nuclear force is predicted to cause a tiny energy difference

between the (R) and (S) enantiomers. High-resolution spectroscopy on enantiomerically pure

samples of bromochlorofluoromethane aims to experimentally detect this minute energy

difference, which would be a profound discovery in physics.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]

2. Bromochlorofluoromethane (593-98-6) - Chemical Safety, Models, Suppliers, Regulation,
and Patents - Chemchart [chemchart.com]

3. Bromochlorofluoromethane|Chiral Research Compound [benchchem.com]

4. chemistry.stackexchange.com [chemistry.stackexchange.com]

5. webqc.org [webqc.org]

6. Bromochlorofluoromethane | CHBrClF | CID 79058 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. CAS Common Chemistry [commonchemistry.cas.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Bromochlorofluoromethane
https://en.wikipedia.org/wiki/Bromochlorofluoromethane
https://www.benchchem.com/product/b1195813
https://en.wikipedia.org/wiki/Bromochlorofluoromethane
https://www.benchchem.com/product/b1195813
https://www.benchchem.com/product/b15721018?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Bromochlorofluoromethane
http://chemchart.com/bromochlorofluoromethane-detail.html
http://chemchart.com/bromochlorofluoromethane-detail.html
https://www.benchchem.com/product/b1195813
https://chemistry.stackexchange.com/questions/151296/can-bromochlorofluoroiodomethane-be-synthesized
https://www.webqc.org/compound-CHBrClF-CHBrClF.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bromochlorofluoromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromochlorofluoromethane
https://commonchemistry.cas.org/detail?cas_rn=593-98-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Bromochlorofluoromethane, (-)- | CHBrClF | CID 57518771 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. pubs.aip.org [pubs.aip.org]

11. Bromochlorodifluoromethane [webbook.nist.gov]

12. pubs.acs.org [pubs.acs.org]

13. lookchem.com [lookchem.com]

14. echemi.com [echemi.com]

15. nj.gov [nj.gov]

To cite this document: BenchChem. [basic properties of (-)-bromochlorofluoromethane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15721018/docs#basic-properties-of-
bromochlorofluoromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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